(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide

• IUPAC Name: 4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide
• InChI: InChI=1S/C19H18N2O3S2/c1-13-6-8-14(9-7-13)20-17(22)5-2-10-21-18(23)16(26-19(21)25)12-15-4-3-11-24-15/h3-4,6-9,11-12H,2,5,10H2,1H3,(H,20,22)/b16-12+
• InChI Key: OWTVMWSELGSNIW-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide is a useful research compound. Its molecular formula is C19H18N2O3S2 and its molecular weight is 386.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antiangiogenic Properties

(E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(p-tolyl)butanamide and its derivatives exhibit promising anticancer and antiangiogenic effects. Studies have demonstrated the compound's ability to inhibit tumor growth, tumor-induced angiogenesis, and endothelial proliferation in mouse models, highlighting its potential as an anticancer therapeutic agent with angiogenesis inhibiting properties (Chandrappa et al., 2010).

Apoptosis Induction in Cancer Cells

The compound and its derivatives have shown significant antiproliferative activity against human leukemia cells. They induce cytotoxicity in a cell cycle stage-dependent and dose-dependent manner. The presence of electron-donating groups on the thiazolidinone moiety, especially at the 4th position of the substituted aryl ring, plays a crucial role in enhancing its anticancer properties by inducing apoptosis (Chandrappa et al., 2009).

Antimicrobial Activities

The compound's derivatives have also been explored for their antimicrobial properties. They exhibit in vitro activity against various bacterial and fungal species, offering potential as antimicrobial agents. Some derivatives demonstrate comparable efficacy to standard drugs, highlighting their relevance in combating infectious diseases (Patel & Shaikh, 2010).

Antifibrotic Activities

Derivatives of this compound have been synthesized and evaluated for their antifibrotic and anticancer activities. Some derivatives showcase potent antifibrotic activity levels comparable to Pirfenidone without scavenging superoxide radicals, making them interesting candidates for further testing in antifibrotic therapy (Kaminskyy et al., 2016).